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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776 Get Quote

CAS Number: 3737-95-9

Foreword

Calconcarboxylic acid, a metallochromic indicator, is a versatile molecule with a well-

established role in analytical chemistry and emerging applications in biomedical research and

pharmaceutical development. This technical guide provides an in-depth overview of its

chemical properties, synthesis, and established analytical applications, with a particular focus

on its utility for researchers, scientists, and professionals in the drug development sector.

Detailed experimental protocols, quantitative data, and workflow visualizations are presented to

facilitate its practical application.

Chemical and Physical Properties
Calconcarboxylic acid, systematically named 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-

yl)diazenyl]naphthalene-2-carboxylic acid, is an azo dye with the molecular formula

C₂₁H₁₄N₂O₇S.[1][2][3][4] It is also commonly known as Patton and Reeder's Reagent.[1][2]

Table 1: Physicochemical Properties of Calconcarboxylic Acid
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Property Value References

CAS Number 3737-95-9 [1][2]

Molecular Formula C₂₁H₁₄N₂O₇S [1][2][3][4]

Molecular Weight 438.41 g/mol [1][4]

Appearance
Very dark violet to brownish-

black powder
[5]

Melting Point ~300 °C (decomposes) [3][4]

Solubility
Soluble in water, ethanol, and

1 M NaOH (10 mg/mL)
[3][4]

EC Number 223-117-0

MDL Number MFCD00004078 [5]

Synthesis
The synthesis of Calconcarboxylic acid typically involves a coupling reaction between

diazotized 1-amino-2-naphthol-4-sulfonic acid and 2-hydroxy-3-naphthoic acid. This process is

a classic example of azo dye formation.

A general workflow for the synthesis is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://www.himedialabs.com/in/grm921-calconcarboxylic-acid-practical-grade.html
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://www.himedialabs.com/in/grm921-calconcarboxylic-acid-practical-grade.html
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://www.sigmaaldrich.com/CM/en/product/sigma/h3128
https://en.wikipedia.org/wiki/Calconcarboxylic_acid
https://www.sigmaaldrich.com/CM/en/product/sigma/h3128
https://www.chemimpex.com/products/22811
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://www.sigmaaldrich.com/CM/en/product/sigma/h3128
https://mubychem.com/calconcarboxylicacid-manufacturers-pattonreederindicator.html
https://www.sigmaaldrich.com/CM/en/product/sigma/h3128
https://www.chemimpex.com/products/22811
https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization

Step 2: Azo Coupling

1-amino-2-naphthol-4-sulfonic acid

Diazonium Salt Intermediate

Sodium Nitrite (NaNO₂) Acidic Solution (e.g., HCl)

Calconcarboxylic Acid

2-hydroxy-3-naphthoic acid

Click to download full resolution via product page

Caption: General synthesis workflow for Calconcarboxylic acid.

Applications in Research and Drug Development
While the primary application of Calconcarboxylic acid is in analytical chemistry, its properties

lend themselves to various uses in research and the pharmaceutical industry.

Complexometric Titration for Calcium Determination
The most well-documented use of Calconcarboxylic acid is as an indicator for the

complexometric titration of calcium ions with ethylenediaminetetraacetic acid (EDTA).[1] This

method is highly selective for calcium, especially in the presence of magnesium.[1] At a pH of

12-14, magnesium precipitates as magnesium hydroxide, preventing its interference with the

titration.[1][6]

The principle of this titration relies on the differential stability of the calcium complexes with

Calconcarboxylic acid and EDTA. Calconcarboxylic acid forms a wine-red complex with

calcium ions.[1] EDTA, being a stronger chelating agent, displaces the Calconcarboxylic acid
from the calcium complex.[1] The endpoint of the titration is marked by a sharp color change

from wine-red to a distinct blue, the color of the free indicator.[1][6]
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Experimental Protocol: Complexometric Titration of Calcium

Reagents and Materials:

Standard 0.01 M EDTA solution

Calconcarboxylic acid indicator (solid mixture with an inert salt like NaCl or KCl)

Sodium hydroxide (NaOH) solution (8 M)

Calcium-containing sample

Deionized water

Burette, pipette, conical flasks, magnetic stirrer

Procedure:

Pipette a known volume of the calcium-containing sample into a conical flask.

Dilute with approximately 50 mL of deionized water.

Add 1 mL of 8 M NaOH solution to raise the pH to approximately 13.

Add a small amount (approximately 30-50 mg) of the Calconcarboxylic acid indicator

mixture and swirl to dissolve. The solution will turn a wine-red color in the presence of

calcium.

Titrate with the standard 0.01 M EDTA solution while stirring continuously.

The endpoint is reached when the color changes sharply from wine-red to a pure blue.

Record the volume of EDTA used.

Repeat the titration for accuracy.

Calculation of Calcium Concentration:
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Sample containing Ca²⁺

Add NaOH (pH 12-14)

Add Calconcarboxylic Acid Indicator

Solution turns Wine-Red
(Ca-Indicator Complex)

Titrate with EDTA

EDTA displaces Indicator from Ca²⁺

Endpoint: Solution turns Blue
(Free Indicator)

Click to download full resolution via product page

Caption: Experimental workflow for calcium titration.

Potential Applications in Pharmaceutical Analysis and
Formulation
Beyond its use in determining calcium levels, which is crucial in various biological and

pharmaceutical contexts, Calconcarboxylic acid has potential applications in:
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Analysis of Metal Impurities: Its ability to form colored complexes with metal ions suggests its

utility in the colorimetric analysis of metal impurities in drug formulations.[7]

Biochemical Assays: It can be employed in biochemical assays to study enzymes that

involve metal ions as cofactors.[5]

Drug Formulation: There are potential applications in drug formulation and development,

particularly where precise pH control is necessary during synthesis or for the stability of the

final product.[5]

Advanced Applications in Biomedical Research
Recent research has explored more advanced applications of Calconcarboxylic acid:

Fluorescent Probes: A fluorescent probe for detecting Ca²⁺ ions in blood has been

developed by coupling Calconcarboxylic acid with 3-aminopropyltriethoxysilane.[8]

Biosensors for Disease Diagnosis: Calconcarboxylic acid has been used in the preparation

of a poly-CCA film for a biosensor aimed at leukemia diagnosis through the immobilization

and hybridization of DNA.[8]

Protein Staining: It is also utilized for the staining of proteins in gels.[2][8]

Data Summary
Table 2: Spectral Properties of Calconcarboxylic Acid

Property Value References

Absorption Maximum (λmax) in

Ethanol
569 - 572 nm

Specific Absorptivity A 1%/1cm

(λmax; 0.025 g/l; ethanol)
≥ 250

Conclusion
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Calconcarboxylic acid is a valuable tool for researchers and professionals in the drug

development pipeline. Its primary, well-characterized application in the precise determination of

calcium concentration remains highly relevant for quality control and in various biological

assays. Furthermore, emerging applications in biosensing and as a component of fluorescent

probes highlight its potential for more sophisticated analytical and diagnostic roles. This guide

provides the foundational knowledge and practical protocols to effectively utilize

Calconcarboxylic acid in a research and development setting. Further exploration into its

utility in analyzing other metal ions and its role in formulation science is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calconcarboxylic acid - Wikipedia [en.wikipedia.org]

2. Calconcarboxylic acid, Practical grade [himedialabs.com]

3. Calconcarboxylic Acid or Patton-Reeder Indicator Manufacturers, SDS [mubychem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. chemimpex.com [chemimpex.com]

6. digicollections.net [digicollections.net]

7. gspchem.com [gspchem.com]

8. gspchem.com [gspchem.com]

To cite this document: BenchChem. [Calconcarboxylic Acid: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1221776#calconcarboxylic-acid-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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